Cas no 105630-31-7 (6-Propoxy-3,4-dihydro-2H-1-benzopyran-4-one)
105630-31-7 structure
Product Name:6-Propoxy-3,4-dihydro-2H-1-benzopyran-4-one
CAS No:105630-31-7
MF:C12H14O3
MW:206.237763881683
CID:1157910
PubChem ID:13601221
Update Time:2024-03-01
6-Propoxy-3,4-dihydro-2H-1-benzopyran-4-one Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-4-one, 2,3-dihydro-6-propoxy-
- 105630-31-7
- SCHEMBL2976534
- CS-0251125
- 6-propoxy-2,3-dihydrochromen-4-one
- 6-propoxy-3,4-dihydro-2H-1-benzopyran-4-one
- Z384973076
- EN300-53657
- AKOS009327183
- 6-Propoxy-3,4-dihydro-2H-1-benzopyran-4-one
-
- Inchi: 1S/C12H14O3/c1-2-6-14-9-3-4-12-10(8-9)11(13)5-7-15-12/h3-4,8H,2,5-7H2,1H3
- InChI Key: JUUODWWOWQQSAM-UHFFFAOYSA-N
- SMILES: O1CCC(C2C=C(C=CC1=2)OCCC)=O
Computed Properties
- Exact Mass: 206.094294304g/mol
- Monoisotopic Mass: 206.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 35.5Ų
6-Propoxy-3,4-dihydro-2H-1-benzopyran-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B523283-25mg |
6-Propoxy-3,4-dihydro-2H-1-benzopyran-4-one |
105630-31-7 | 25mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B523283-50mg |
6-Propoxy-3,4-dihydro-2H-1-benzopyran-4-one |
105630-31-7 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B523283-250mg |
6-Propoxy-3,4-dihydro-2H-1-benzopyran-4-one |
105630-31-7 | 250mg |
$ 365.00 | 2022-06-07 | ||
| Enamine | EN300-53657-0.05g |
6-propoxy-3,4-dihydro-2H-1-benzopyran-4-one |
105630-31-7 | 95.0% | 0.05g |
$88.0 | 2025-03-21 | |
| Enamine | EN300-53657-0.1g |
6-propoxy-3,4-dihydro-2H-1-benzopyran-4-one |
105630-31-7 | 95.0% | 0.1g |
$132.0 | 2025-03-21 | |
| Enamine | EN300-53657-0.25g |
6-propoxy-3,4-dihydro-2H-1-benzopyran-4-one |
105630-31-7 | 95.0% | 0.25g |
$188.0 | 2025-03-21 | |
| Enamine | EN300-53657-0.5g |
6-propoxy-3,4-dihydro-2H-1-benzopyran-4-one |
105630-31-7 | 95.0% | 0.5g |
$353.0 | 2025-03-21 | |
| Enamine | EN300-53657-1.0g |
6-propoxy-3,4-dihydro-2H-1-benzopyran-4-one |
105630-31-7 | 95.0% | 1.0g |
$470.0 | 2025-03-21 | |
| Enamine | EN300-53657-2.5g |
6-propoxy-3,4-dihydro-2H-1-benzopyran-4-one |
105630-31-7 | 95.0% | 2.5g |
$923.0 | 2025-03-21 | |
| Enamine | EN300-53657-5.0g |
6-propoxy-3,4-dihydro-2H-1-benzopyran-4-one |
105630-31-7 | 95.0% | 5.0g |
$1364.0 | 2025-03-21 |
6-Propoxy-3,4-dihydro-2H-1-benzopyran-4-one Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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